Cas no 2408973-11-3 (methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride)

• Product Name: methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride
• CAS No: 2408973-11-3
• MF: C₁₁H₁₃BrClNO₂
• MW: 306.583421468735
• CID: 5801888
• PubChem ID: 165980197
• Update Time: 2025-05-27

methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride
• EN300-7493381
• 2408973-11-3
• Z4131258013

• Inchi： 1S/C11H12BrNO2.ClH/c1-15-11(14)4-7-6-13-10-3-2-8(12)5-9(7)10;/h2-3,5,7,13H,4,6H2,1H3;1H
• InChI Key： RXDYMLSSFUGTGX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC(=O)OC)CN2.Cl

Computed Properties

• Exact Mass: 304.98182g/mol
• Monoisotopic Mass: 304.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride

Recent Advances in the Study of Methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate Hydrochloride (CAS: 2408973-11-3)

Methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride (CAS: 2408973-11-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its indole core structure, has been explored for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its promising role in drug development.

The synthesis of methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride involves a multi-step process that includes bromination, esterification, and subsequent salt formation. Researchers have optimized these steps to improve yield and purity, which are critical for its application in preclinical studies. The compound's structural features, including the bromo-substituted indole ring and the ester moiety, contribute to its bioactivity and make it a valuable scaffold for further chemical modifications.

In recent pharmacological studies, methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride has demonstrated notable activity as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors are implicated in various CNS disorders, such as depression, anxiety, and schizophrenia. Preliminary in vitro and in vivo data suggest that the compound exhibits high affinity and selectivity, making it a potential candidate for the development of novel psychotropic drugs.

Additionally, the compound has shown promise in oncology research. Studies have revealed its ability to inhibit the proliferation of certain cancer cell lines, possibly through the induction of apoptosis and cell cycle arrest. The bromo-indole moiety is thought to play a key role in this activity, as it may interact with cellular targets involved in DNA repair and cell survival pathways. Further investigations are underway to elucidate the precise mechanisms and to evaluate its efficacy in animal models.

Despite these encouraging findings, challenges remain in the development of methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Researchers are also exploring structural analogs to enhance its pharmacological profile and reduce off-target effects.

In conclusion, methyl 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)acetate hydrochloride represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activity make it a valuable subject of ongoing research in medicinal chemistry. Future studies will likely focus on optimizing its properties and advancing it through the drug development pipeline, with the ultimate goal of translating these findings into clinically relevant treatments.